(E)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H20N2O3S/c21-17(4-3-16-2-1-11-24-16)19-12-14-5-8-20(9-6-14)18(22)15-7-10-23-13-15/h1-4,7,10-11,13-14H,5-6,8-9,12H2,(H,19,21)/b4-3+
• InChI Key: JBDAWWDGJQEAAQ-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C=CC2=CC=CS2)C(=O)C3=COC=C3
• Isomeric SMILES: C1CN(CCC1CNC(=O)/C=C/C2=CC=CS2)C(=O)C3=COC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

(E)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide, also known as FPA-124, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

A key area of research involving compounds similar to (E)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide focuses on the palladium-catalyzed direct alkenation of thiophenes and furans, highlighting the compound's potential in chemical synthesis through regioselective C–H bond functionalization. This process facilitates the production of mono-alkenylated products in good yields, primarily yielding (E)-isomers as major products (Zhao et al., 2009). Additionally, studies on compounds like N-(2-Furylcarbonyl)piperidine-1-carbothioamide reveal insights into their crystal structures, showcasing intermolecular hydrogen bonding that forms one-dimensional chains, which could be relevant for understanding the physical properties and reactivity of similar acrylamide derivatives (Duque et al., 2008).

Biomedical Applications

In the context of biomedical research, the application of compounds structurally related to (E)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide extends to the development of new diagnostic and therapeutic tools. Notably, PET imaging of microglia targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) involves a compound [(11C)CPPC] with a furan component, similar to the subject molecule, demonstrating its utility in noninvasively imaging neuroinflammation and microglial activity in neuropsychiatric disorders, including Alzheimer's and Parkinson's diseases (Horti et al., 2019). This highlights the potential for analogs of (E)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide in developing novel radiotracers for medical imaging.

Antiviral Research

Additionally, research into novel chemical compounds for the inhibition of SARS coronavirus helicase identified a molecule with structural similarities to the subject compound, showcasing its ability to suppress viral enzymatic activities without significant cytotoxicity. This suggests potential antiviral applications for related acrylamide derivatives (Lee et al., 2017).